Cas no 792868-86-1 (Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-)

Benzenesulfonic acid,3,4-dihydroxy-5-methoxy- structure
792868-86-1 structure
Product Name:Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-
CAS No:792868-86-1
MF:C7H8O6S
MW:220.199821472168
CID:556009
Update Time:2024-01-30

Benzenesulfonic acid,3,4-dihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-
    • Benzenesulfonic acid, 3,4-dihydroxy-5-methoxy- (9CI)
    • Inchi: 1S/C7H8O6S/c1-13-6-3-4(14(10,11)12)2-5(8)7(6)9/h2-3,8-9H,1H3,(H,10,11,12)
    • InChI Key: VOYRVXAYMSDIGH-UHFFFAOYSA-N
    • SMILES: C1(S(O)(=O)=O)=CC(OC)=C(O)C(O)=C1

Computed Properties

  • Exact Mass: 220.004
  • Monoisotopic Mass: 220.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2
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